Fluvalinate-d5
Description
Contextualizing Deuterium-Labeled Compounds in Chemical Sciences
Deuterium-labeled compounds are molecules where one or more hydrogen atoms have been substituted with deuterium (B1214612). clearsynth.com This subtle change in mass, without altering the fundamental chemical properties, allows these compounds to be used as tracers in various analytical techniques. clearsynth.comclearsynth.com
Significance of Isotopic Labeling in Advanced Research
Isotopic labeling is a critical technique that enables scientists to track the journey of molecules through biological systems and chemical reactions. creative-proteomics.com By introducing stable isotopes like deuterium (²H), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N), researchers can gain a deeper understanding of metabolic pathways, the fate of agrochemicals in the environment, and the intricate processes of drug metabolism. symeres.comsilantes.com This method offers high sensitivity and versatility, making it indispensable for a wide array of scientific disciplines. creative-proteomics.com The use of isotopically labeled compounds is particularly prominent in conjunction with analytical methods like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, which can differentiate between the labeled and unlabeled molecules, providing precise data on their distribution and transformation. hwb.gov.innih.gov
Role of Deuterated Analogs in Mechanistic Investigations
Deuterated analogs are instrumental in elucidating the mechanisms of chemical and biochemical reactions. thalesnano.comresearchgate.net The replacement of a hydrogen atom with a deuterium atom can lead to a "kinetic isotope effect," where the rate of a chemical reaction is altered due to the mass difference. symeres.comwikipedia.org By observing this effect, scientists can deduce which chemical bonds are broken during a reaction's rate-determining step. This insight is crucial for understanding enzymatic processes, drug metabolism pathways, and the degradation of environmental contaminants. nih.gov Furthermore, deuterated compounds serve as ideal internal standards in quantitative analysis, particularly in mass spectrometry, as they behave almost identically to their non-labeled counterparts during sample preparation and analysis, but are distinguishable by their mass. thalesnano.comnih.gov This ensures a high degree of accuracy and reliability in the measurement of target compounds in complex matrices. scholars.directlcms.cz
Overview of Fluvalinate (B1673501) and its Derivatives in Agri-Environmental Contexts
Fluvalinate is a synthetic pyrethroid insecticide and acaricide used to control a variety of pests. wikipedia.org Its derivatives, including the isotopically labeled Fluvalinate-d5, play a significant role in agricultural and environmental research.
Historical Context of Pyrethroid Development and Application
The development of pyrethroids began with the study of natural insecticides called pyrethrins, which are found in chrysanthemum flowers. wikipedia.orgmdpi.com The first synthetic pyrethroid, allethrin, was synthesized in 1949. plantprotection.pludelas.ac.pa This marked the beginning of the development of a new class of insecticides designed to be more stable and effective than their natural counterparts. nih.gov The second generation of synthetic pyrethroids emerged to address growing insect resistance. mdpi.com Pyrethroids have become one of the most commercially successful classes of insecticides due to their high efficacy against a broad spectrum of pests and their relatively low toxicity to mammals. mdpi.comresearchgate.net They are widely used in agriculture to protect crops and in public health to control disease-carrying insects. nih.govmdpi.com
The Unique Utility of this compound as a Research Tool
This compound is a labeled analog of fluvalinate, a synthetic pyrethroid used to control mites, particularly the Varroa mite in honey bee colonies. wikipedia.orgpharmaffiliates.com In research, this compound is primarily used as an internal standard for the quantitative analysis of fluvalinate residues in various samples, such as beeswax and honey. pharmaffiliates.comnih.gov Its chemical properties are nearly identical to fluvalinate, but its increased mass allows it to be distinguished in mass spectrometry analysis. axios-research.combiocompare.com This application is crucial for accurately monitoring fluvalinate levels in agricultural and environmental samples to ensure they remain within regulatory limits and to study the environmental fate and impact of the pesticide. scholars.directhpc-standards.com
Research Objectives and Scope of Academic Inquiry
The primary research objective for utilizing this compound is to serve as a robust internal standard for the accurate quantification of fluvalinate in complex matrices. This is essential for a range of academic inquiries, including:
Environmental Monitoring: Assessing the persistence and distribution of fluvalinate in soil, water, and other environmental compartments. hpc-standards.com
Food Safety Analysis: Quantifying fluvalinate residues in agricultural products, particularly honey and beeswax, to ensure compliance with food safety regulations. nih.gov
Ecotoxicology: Studying the exposure and effects of fluvalinate on non-target organisms.
Metabolism Studies: Investigating the metabolic pathways of fluvalinate in various organisms, although this is a less common application for this specific deuterated analog.
The scope of inquiry is tightly focused on analytical chemistry and environmental science, where the precise measurement of fluvalinate is paramount.
Data Tables
Table 1: Properties of Fluvalinate and this compound
| Property | Fluvalinate | This compound |
|---|---|---|
| Chemical Formula | C₂₆H₂₂ClF₃N₂O₃ | C₂₆H₁₇D₅ClF₃N₂O₃ |
| Molar Mass | 502.92 g/mol wikipedia.org | 507.95 g/mol axios-research.com |
| Primary Use | Acaricide, Insecticide wikipedia.org | Research Internal Standard pharmaffiliates.com |
| CAS Number | 69409-94-5 wikipedia.org | 69409-94-5 (non-labelled) axios-research.com |
Table 2: Applications of Deuterated Compounds in Research
| Application Area | Specific Use | References |
|---|---|---|
| Mechanistic Studies | Elucidating reaction pathways and kinetics | symeres.com, thalesnano.com, researchgate.net |
| Pharmacokinetics | Studying drug absorption, distribution, metabolism, and excretion (ADME) | clearsynth.com, hwb.gov.in, chemrxiv.org |
| Analytical Chemistry | Serving as internal standards for quantitative mass spectrometry | thalesnano.com, scholars.direct, lcms.cz |
| Environmental Science | Tracing the fate and transport of pollutants | symeres.com, hpc-standards.com |
Properties
Molecular Formula |
C₂₆H₁₇D₅ClF₃N₂O₃ |
|---|---|
Molecular Weight |
507.94 |
Synonyms |
N-[2-chloro-4-(trifluoromethyl)phenyl]-DL-valine Cyano(3-phenoxyphenyl)methyl Ester-d4; ZR 3210-d5; |
Origin of Product |
United States |
Advanced Analytical Methodologies and Fluvalinate D5 As a Standard
Development and Validation of High-Resolution Separation Techniques
The development and validation of analytical methods are crucial for ensuring the quality of data in pesticide residue analysis. scilit.com Method validation typically assesses parameters such as selectivity, linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision. mdpi.comoalib.com
Liquid Chromatography (LC) Applications with Mass Spectrometry (MS) Detection
Liquid chromatography, particularly when coupled with mass spectrometry, is a powerful tool for the analysis of pyrethroid pesticides. nih.govspringernature.com It is especially useful for compounds that are non-volatile or thermally unstable, which may not be suitable for gas chromatography. osti.gov The use of stable isotopically labeled internal standards (SILs) is considered the preferred approach in LC-MS quantitative bioanalysis, as they can correct for variability during sample preparation and instrumental analysis. scispace.com
UHPLC-QqQ-MS/MS has emerged as a highly sensitive and selective technique for the simultaneous analysis of multiple pesticide residues, including pyrethroids, in complex matrices like baby food, fruits, and vegetables. doi.orgnih.govresearchgate.net This method offers lower limits of quantification for most pyrethroids compared to GC-MS/MS. nih.gov The enhanced sensitivity and selectivity of MS/MS are ideal for targeted analysis of pyrethroids in intricate sample matrices. nih.gov
In a study analyzing 17 natural and synthetic pyrethroids in baby food, a UHPLC-QqQ-MS/MS method was developed and validated. doi.org The chromatographic separation was achieved on a reversed-phase C18 column. doi.org Another study developed a method for seven pyrethroids in tea, cucumber, and tomato using HPLC-MS/MS, achieving LOQs between 0.025 and 6.250 μg/kg. nih.gov The use of UHPLC-MS/MS has been shown to be suitable for a greater number of pesticides compared to GC-MS/MS, making it a viable alternative for routine analysis. nih.gov
Table 1: Performance of UHPLC-MS/MS Methods for Pyrethroid Analysis
| Analyte Group | Matrix | Recovery Range (%) | RSD (%) | LOQ (μg/kg) | Reference |
|---|---|---|---|---|---|
| 7 Pyrethroids | Tea | 72-104 | 2.0-16.1 | 0.025-6.250 | nih.gov |
| 7 Pyrethroids | Cucumber | 89-109 | 0.7-17.3 | 0.025-6.250 | nih.gov |
| 7 Pyrethroids | Tomato | 82-110 | 1.6-17.1 | 0.025-6.250 | nih.gov |
| 17 Pyrethrins & Pyrethroids | Baby Food | 70-119 | 2-15 | 0.12-0.62 (ng/L) | doi.orgresearchgate.net |
HPLC with Diode Array Detection (DAD) is another established technique for the determination of pyrethroids. nih.govresearchgate.net This method allows for the quantification of active ingredients in pesticide formulations. researchgate.netscribd.com Different types of columns, including normal-phase and reversed-phase, have been utilized for the separation of pyrethroid isomers. researchgate.netscribd.com For instance, a study on β-cyfluthrin in pesticide formulations tested Hypersil ODS, LiChrosorb CN, and LiChrosorb Si 60 columns, with the Si 60 column providing the best results. researchgate.netscribd.com In a high-throughput method for analyzing pyrethroids in insecticide-treated nets, HPLC-DAD was used with dicyclohexyl phthalate (B1215562) as an internal standard. nih.gov
Ultra-High Performance Liquid Chromatography-Triple Quadrupole Mass Spectrometry (UHPLC-QqQ-MS/MS)
Gas Chromatography (GC) Applications with Mass Spectrometry (MS) Detection
Gas chromatography, often coupled with an electron capture detector (GC-ECD) or a mass spectrometer (GC-MS), is a widely used technique for the analysis of pyrethroid residues. mdpi.comoalib.comnih.gov GC-MS provides high sensitivity and the ability to confirm the identity of compounds based on their mass-to-charge ratio. nih.gov For enhanced selectivity and to mitigate matrix effects, tandem mass spectrometry (GC-MS/MS) is often employed. nih.govchromforum.org
A validated GC-ECD method was established for the simultaneous detection of seven pyrethroids, including tau-fluvalinate (B143150), in aquatic products. mdpi.com The method demonstrated good linearity with correlation coefficients (R²) greater than 0.995 and average recoveries between 77.0% and 117.2%. mdpi.com In another study, a GC-MS method was developed to determine eighteen pyrethroids in fish samples, with quantification limits of 5 or 10 µg/kg. nih.gov The use of deuterated internal standards, such as deuterated polycyclic aromatic hydrocarbons (PAHs), is common in GC-MS methods to ensure accuracy. chromforum.orgusgs.gov However, in complex environmental matrices, these may not adequately compensate for matrix enhancement effects on target pyrethroids. chromforum.org
Table 2: Performance of GC-based Methods for Pyrethroid Analysis
| Analytes | Matrix | Technique | Recovery Range (%) | RSD (%) | LOQ (µg/kg) | Reference |
|---|---|---|---|---|---|---|
| 7 Pyrethroids (inc. tau-fluvalinate) | Aquatic Products | GC-ECD | 77.0-117.2 | <11.1 | 5.0-10.0 | mdpi.com |
| 18 Pyrethroids | Fish | GC-MS | 63-129 | ≤21.5 | 5.0 or 10.0 | nih.gov |
| 19 OCs & 2 SPs | Water | GC-ECD | 78-117 | ≤12 | 20 | oalib.com |
| Pyrethroids (inc. τ-fluvalinate) | Tea | GC-NCI-MS | >70 | - | <1 | acs.org |
Supercritical Fluid Extraction (SFE) Coupled with Chromatographic Methods
Supercritical fluid extraction (SFE) is an alternative to traditional solvent-intensive extraction methods for isolating pesticides from various matrices, including fruits, vegetables, and soil. scielo.brresearchgate.net Carbon dioxide (CO₂) is the most commonly used supercritical fluid due to its mild critical properties. scielo.brcsic.es For extracting more polar compounds like some pesticides, a polar modifier such as methanol (B129727) or acetone (B3395972) is often added to the CO₂. scielo.brcsic.es
SFE has been successfully applied for the multiresidue analysis of pesticides from four different classes, including pyrethroids, in lettuce, potato, apple, and tomato. scielo.br The recoveries for most pesticides ranged from 74% to 96%, which were comparable to conventional solid-liquid extraction methods. scielo.br The SFE method offers advantages by reducing solvent consumption, time, and labor. scielo.br In the analysis of synthetic pyrethroids from wool, SFE conditions were optimized to reduce the co-extraction of wool grease, achieving satisfactory recoveries of 78-101%. researchgate.net The optimum SFE conditions for fluvalinate (B1673501) from a spiked cellulose (B213188) matrix were found to be 200 atm and 75°C. researchgate.net
Role of Fluvalinate-d5 as an Internal Standard in Quantitative Analysis
In quantitative analytical chemistry, an internal standard (IS) is a substance added in a constant amount to samples, calibration standards, and blanks to correct for the loss of analyte during sample processing and to compensate for variations in instrument response. aptochem.commonadlabtech.com The ideal internal standard has chemical and physical properties that are very similar to the analyte of interest. acanthusresearch.com
For mass spectrometry-based methods, stable isotope-labeled (SIL) versions of the analyte are considered the gold standard for internal standards. scispace.comaptochem.comacanthusresearch.com These compounds, in which atoms like hydrogen, carbon, or nitrogen are replaced with their heavier stable isotopes (e.g., ²H or D, ¹³C, ¹⁵N), have nearly identical chemical behavior, extraction recovery, and chromatographic retention times as the unlabeled analyte. aptochem.comacanthusresearch.comcaymanchem.com The key difference is their higher mass, which allows them to be distinguished from the analyte by the mass spectrometer. acanthusresearch.com
This compound is the deuterated form of fluvalinate, where five hydrogen atoms have been replaced by deuterium (B1214612). axios-research.com This mass difference (a +5 increase) is generally sufficient to prevent spectral overlap with the natural isotopic distribution of the unlabeled fluvalinate. aptochem.comacanthusresearch.com
The key advantages of using this compound as an internal standard in the analysis of fluvalinate include:
Correction for Matrix Effects : Complex sample matrices can suppress or enhance the ionization of the analyte in the MS source, leading to inaccurate quantification. monadlabtech.comresearchgate.net Since this compound co-elutes with fluvalinate and has the same ionization efficiency, it experiences the same matrix effects, allowing for accurate correction. aptochem.com
Compensation for Procedural Losses : Losses can occur at various stages, including extraction, cleanup, and injection. As this compound behaves identically to fluvalinate, it compensates for these losses. scispace.comaptochem.com
Improved Precision and Accuracy : By correcting for variations in sample preparation and instrument performance, the use of a stable isotope-labeled internal standard significantly improves the robustness, precision, and accuracy of the analytical method. aptochem.commonadlabtech.com
The use of deuterated standards like this compound is a common practice in the analysis of pesticides and other contaminants in food, environmental, and biological samples by LC-MS/MS and GC-MS. researchgate.netusgs.govhtslabs.com
Method Development and Optimization using Isotopic Analogs
The development and optimization of analytical methods for detecting pesticides like fluvalinate are critical for ensuring food safety and environmental monitoring. researchgate.netamericanlaboratory.com The use of stable isotope-labeled (SIL) internal standards, such as this compound, is a key strategy in modern analytical chemistry, particularly in methods involving mass spectrometry (MS). acanthusresearch.commedchemexpress.com SIL internal standards are compounds where some atoms are replaced by their stable isotopes, like deuterium (²H or D). acanthusresearch.com This substitution results in a molecule with a higher mass but nearly identical chemical and physical properties to the original, unlabeled analyte. acanthusresearch.comchromatographyonline.com
This compound, as a deuterated analog of fluvalinate, serves as an ideal internal standard for chromatographic methods coupled with mass spectrometric detection. acanthusresearch.commedchemexpress.com Its primary advantage lies in its ability to mimic the behavior of the native fluvalinate throughout the entire analytical process, including sample preparation, extraction, and chromatographic separation. chromatographyonline.com Because they behave almost identically, any loss or variation that occurs with the target analyte during these steps will also occur with the SIL internal standard. chromatographyonline.comlgcstandards.com
During analysis by techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS), the mass spectrometer can differentiate between the native fluvalinate and this compound due to their mass difference. chromatographyonline.comlgcstandards.com This allows for highly accurate quantification because the ratio of the analyte signal to the internal standard signal is used, which corrects for variations in sample handling and instrument response. lcms.cz The use of SIL analogs like this compound has been widely shown to reduce matrix effects and provide reproducible and accurate recoveries in LC-MS/MS assays. acanthusresearch.com
Ensuring Analytical Precision and Accuracy in Complex Matrices
Analyzing trace levels of pesticides in complex matrices such as food, soil, or water presents significant analytical challenges. americanlaboratory.comrestek.com These matrices contain numerous other compounds (e.g., fats, pigments, proteins) that can interfere with the analysis, a phenomenon known as the "matrix effect." restek.comtandfonline.com Matrix effects can either suppress or enhance the signal of the target analyte, leading to inaccurate quantification. restek.com
The use of an isotopically labeled internal standard like this compound is a highly effective strategy to mitigate matrix effects. acanthusresearch.comnih.gov Since this compound has virtually identical physicochemical properties to fluvalinate, it experiences the same matrix effects. scispace.com By adding a known amount of this compound to the sample at the beginning of the analytical procedure, it acts as a reliable tracer. chromatographyonline.com Any signal suppression or enhancement that affects the native fluvalinate will also affect this compound to the same degree. acanthusresearch.com
When the sample is analyzed, the ratio of the peak area of the analyte to the peak area of the internal standard is calculated. This ratio remains constant even if both signals are suppressed or enhanced, thus providing a more accurate and precise measurement of the analyte's concentration. lcms.cz This approach is crucial for achieving reliable results in multi-residue pesticide analysis in diverse and challenging food matrices like black tea and oranges. lcms.cz The use of deuterated internal standards has been shown to significantly improve the accuracy of quantitative results, with accuracy values falling within 25% and relative standard deviation (RSD) values dropping under 20% when compared to methods without internal standards. lcms.cz
Calibration Strategies and Quantification Protocols
Accurate quantification in analytical chemistry relies on robust calibration strategies. chromatographyonline.com For the analysis of fluvalinate, a common approach is the use of calibration curves. researchgate.netaccustandard.com A standard external calibration curve is constructed by plotting the instrument's response (e.g., peak area) against a series of known concentrations of the analyte. chromatographyonline.com However, this method can be prone to inaccuracies due to matrix effects and variations in sample preparation and injection volume. chromatographyonline.com
A more reliable method is internal standard calibration, especially when using an isotopically labeled standard like this compound. lgcstandards.comchromatographyonline.com In this protocol, a constant, known amount of this compound is added to every sample, blank, and calibration standard. lcms.cz The calibration curve is then created by plotting the ratio of the analyte's response to the internal standard's response against the analyte's concentration. lcms.czresearchgate.net
This ratio-based calibration effectively corrects for variations that can occur during the analytical process. chromatographyonline.com For example, if there is a slight inconsistency in the injection volume, both the analyte and the internal standard will be affected proportionally, leaving the ratio unchanged. Similarly, this method compensates for the signal suppression or enhancement caused by matrix effects. lcms.cz The use of matrix-matched calibration curves, where standards are prepared in a blank matrix extract similar to the samples, further enhances accuracy. tandfonline.comlcms.cz For robust validation, calibration curves should demonstrate good linearity, typically with a coefficient of determination (r²) of 0.99 or greater. mdpi.comusgs.gov
Table 1: Example Calibration Curve Data using this compound as an Internal Standard
| Fluvalinate Concentration (ng/mL) | Fluvalinate Peak Area | This compound Peak Area (Constant) | Peak Area Ratio (Fluvalinate/Fluvalinate-d5) |
|---|---|---|---|
| 0.5 | 1,250 | 25,000 | 0.05 |
| 1.0 | 2,550 | 25,000 | 0.102 |
| 5.0 | 12,700 | 25,000 | 0.508 |
| 10.0 | 25,100 | 25,000 | 1.004 |
| 25.0 | 63,000 | 25,000 | 2.52 |
This table is for illustrative purposes. Actual peak areas will vary based on the instrument and method conditions.
Sample Preparation Techniques for Trace Analysis
Liquid-Liquid Extraction (LLE) Methodologies
Liquid-liquid extraction (LLE) is a fundamental and widely used sample preparation technique for isolating analytes from a liquid sample matrix. numberanalytics.comphenomenex.com The principle of LLE is based on the differential solubility of a compound between two immiscible liquids, typically an aqueous phase and an organic solvent. numberanalytics.com The analyte of interest partitions from the initial solvent into the extraction solvent in which it is more soluble.
For the analysis of pyrethroids like fluvalinate in aqueous samples, LLE is a common preliminary step. researchgate.netresearchgate.net A modified LLE method has been developed for the determination of fluvalinate in honey and beeswax. foodandnutritionjournal.org This process often involves:
Dissolving the sample (e.g., honey) in water. foodandnutritionjournal.org
Adding an immiscible organic solvent (e.g., acetonitrile, dichloromethane). researchgate.netfoodandnutritionjournal.org
Vigorously mixing the two phases to facilitate the transfer of fluvalinate from the aqueous layer to the organic layer. phenomenex.com
Separating the two layers, often by centrifugation. phenomenex.com
Collecting the organic layer containing the analyte. phenomenex.com
The process may be repeated to improve recovery. foodandnutritionjournal.org
Finally, the organic solvent is often evaporated and the residue is reconstituted in a smaller volume of a suitable solvent for analysis by techniques like HPLC or GC-MS. phenomenex.com
The choice of solvent is critical and depends on the analyte's properties. For fluvalinate extraction from beeswax, various solvents such as acetone, acetonitrile, and dichloromethane (B109758) have been evaluated to optimize the extraction efficiency. foodandnutritionjournal.org
Solid-Phase Extraction (SPE) Techniques
Solid-phase extraction (SPE) is a more modern and selective sample preparation technique compared to LLE, designed for the rapid purification and concentration of analytes from a solution. sigmaaldrich.comscharlab.com It operates on the principles of chromatography, where compounds are separated based on their physical and chemical properties as they interact with a solid sorbent. scharlab.com
The SPE process generally involves four main steps: scharlab.com
Conditioning: The SPE sorbent is wetted with a solvent to activate it.
Loading: The sample is passed through the sorbent. The analyte of interest is retained on the sorbent material.
Washing: Impurities and matrix interferences are washed away with a solvent that does not elute the analyte.
Elution: A different solvent is used to disrupt the analyte-sorbent interaction and elute the purified analyte for collection.
SPE is widely used for the extraction of pyrethroids from environmental water and sediment samples. usgs.govca.gov For instance, filtered water samples can be passed through SPE cartridges to isolate pyrethroids, which are then eluted with an organic solvent like ethyl acetate. ca.gov
A popular and streamlined variation of SPE is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. phenomenex.comnih.gov This approach combines extraction and a cleanup step called dispersive solid-phase extraction (d-SPE). phenomenex.comhawach.com In the d-SPE step, the initial sample extract is mixed with a small amount of sorbent material (like primary secondary amine, PSA, to remove sugars and fatty acids) which binds to matrix interferences, leaving the target analytes in the solvent. hawach.comiaea.org The cleaned extract is then separated by centrifugation and is ready for analysis. hawach.com The QuEChERS method is highly effective for multi-residue pesticide analysis in a wide variety of food and agricultural samples. researchgate.netnih.gov
Table 2: Comparison of LLE and SPE Sample Preparation Techniques
| Feature | Liquid-Liquid Extraction (LLE) | Solid-Phase Extraction (SPE) |
|---|---|---|
| Principle | Partitioning between two immiscible liquids. numberanalytics.com | Selective adsorption onto a solid phase. scharlab.com |
| Selectivity | Generally lower, can co-extract interferences. phenomenex.com | Higher, due to specific sorbent interactions. sigmaaldrich.com |
| Solvent Consumption | High. researchgate.net | Low. nih.gov |
| Automation | Can be difficult to automate. numberanalytics.com | Easily automated. scharlab.com |
| Common Application | Extraction from simple liquid matrices. researchgate.net | Cleanup and concentration from complex matrices. epa.gov |
| Example | Extracting fluvalinate from honey dissolved in water using an organic solvent. foodandnutritionjournal.org | Isolating pyrethroids from river water using a C18 cartridge. usgs.gov |
Environmental Fate and Biotransformation Research Utilizing Fluvalinate D5
Deuterium (B1214612) Labeling for Tracing Degradation Pathways
The use of deuterium-labeled compounds like Fluvalinate-d5 is a cornerstone of advanced environmental analytical chemistry. In studies of degradation pathways, these labeled standards are indispensable for correcting variations in instrument response and accounting for sample loss during extraction and cleanup procedures. acs.org This stable isotope dilution method enhances the accuracy and reliability of quantifying the parent compound's disappearance and the emergence of its byproducts in various environmental matrices. acs.orgscholars.direct The distinct mass of this compound allows it to be differentiated from the unlabeled fluvalinate (B1673501) by mass spectrometry, thereby providing a clear and quantitative trace of the compound's journey through hydrolytic, photolytic, and microbial degradation processes.
Hydrolytic Degradation Mechanisms
Hydrolysis is a significant abiotic degradation pathway for fluvalinate, and its rate is highly dependent on the pH of the aqueous environment. regulations.gov Research utilizing isotopically labeled standards helps to precisely measure the rate of this chemical breakdown. Studies on tau-fluvalinate (B143150), the active isomer mix, show that it is readily hydrolyzed under basic conditions, with a half-life of approximately one day at pH 9. regulations.govresearchgate.net The compound is more stable in neutral and acidic conditions, with reported half-lives of 22.5 to 23 days at pH 7 and 48 days at pH 5. regulations.govnih.gov The primary reaction in hydrolytic degradation is the cleavage of the ester linkage, a process that can be accurately tracked and quantified using a deuterated internal standard like this compound in analytical methods such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS). researchgate.netnih.gov
Table 1: pH-Dependent Hydrolysis Half-Lives of Tau-Fluvalinate
| pH | Temperature (°C) | Half-Life (days) | Reference |
| 5 | 20 | 48 | nih.gov |
| 7 | 20 | 22.5 | nih.gov |
| 9 | 20 | 1.25 | nih.gov |
| 5 | Laboratory Study | 48 | regulations.gov |
| 7 | Laboratory Study | 23 | regulations.gov |
| 9 | Laboratory Study | ~1 | regulations.gov |
Photolytic Degradation Pathways
Photodegradation, or the breakdown of a compound by light, is another key process affecting the environmental persistence of fluvalinate. In aqueous solutions, tau-fluvalinate is susceptible to photolysis, with studies reporting a half-life of approximately one to four days under simulated sunlight conditions. regulations.govnih.govorst.edu This process also contributes to the degradation of the insecticide in the environment. orst.edu However, photodegradation on soil surfaces has been noted to be insignificant. orst.edu The use of this compound in photolysis experiments allows researchers to distinguish the parent compound from its photoproducts and accurately measure degradation kinetics, leading to the identification of photolytic byproducts such as 3-phenoxy benzoic acid. orst.edu
Metabolite Identification and Characterization Studies
A significant application of this compound is in the identification and quantification of the degradation products, or metabolites, of fluvalinate. As an internal standard, it ensures that the characterization and measurement of these often-transient compounds are accurate and reproducible. acs.org
Identification of Primary and Secondary Degradation Products
The biotransformation of fluvalinate proceeds primarily through the hydrolysis of its ester bond, followed by oxidation. regulations.govnih.gov This leads to the formation of several key metabolites. The most commonly identified primary degradation products are 3-phenoxybenzoic acid (PBA) and anilino acid [2-(2-chloro-4-trifluoromethyl) anilino]-3-methylbutanoic acid. regulations.govnih.govorst.edu Further degradation and transformation can lead to a suite of secondary products. Environmental chemistry studies have identified other significant metabolites, including 2-chloro-4-trifluoromethylaniline (haloaniline), 4-Amino-3-chlorobenzoic acid (ACBA), and 2-(2-chloro-4-carboxyl)anilino-3-methylbutanoic acid (Diacid). regulations.govepa.gov The use of labeled standards like this compound in conjunction with high-resolution mass spectrometry is instrumental in confirming the identity of these metabolites in complex environmental samples. acs.orgnih.gov
Table 2: Major Environmental Degradation Products of Fluvalinate
| Degradation Product | Common Abbreviation | Reference |
| 3-phenoxybenzoic acid | PBA | regulations.govorst.eduepa.gov |
| [2-(2-chloro-4-trifluoromethyl) anilino]-3-methylbutanoic acid | Anilino acid / RCAA | regulations.govnih.govepa.gov |
| 2-chloro-4-trifluoromethylaniline | Haloaniline | epa.gov |
| 4-Amino-3-chlorobenzoic acid | ACBA | epa.gov |
| 2-(2-chloro-4-carboxyl)anilino-3-methylbutanoic acid | Diacid | epa.gov |
| 3-phenoxybenzaldehyde | 3-PB aldehyde | regulations.gov |
Quantification of Metabolite Concentrations in Environmental Samples
Accurately quantifying the concentration of fluvalinate metabolites is essential for a complete environmental risk assessment. The use of deuterium-labeled internal standards, such as this compound, is a preferred technique for this purpose, particularly when using methods like negative chemical ionization gas chromatography with mass spectrometric detection (NCI-GC-MS). acs.org This approach corrects for matrix effects and instrumental variability, which are common challenges in analyzing environmental samples like wastewater, soil, and foliage. acs.orgepa.gov Research has demonstrated that this methodology is robust and can achieve very low limits of quantification (LOQs). For instance, methods have been developed to quantify tau-fluvalinate and its metabolites with an LOQ of 5 parts per billion (ppb) in soil and as low as 0.5 nanograms per liter (ng/L) in wastewater effluent. acs.orgepa.gov Such high sensitivity and accuracy are critical for monitoring the presence and distribution of these compounds in the environment.
Environmental Compartmentalization and Persistence Investigations of Fluvalinate
Research into the environmental behavior of pesticides is critical for assessing their potential impact. Such studies often employ isotopically labeled compounds, such as this compound, as tracers. This allows for the precise tracking and quantification of the parent compound, fluvalinate, as it moves through and interacts with different environmental compartments. The following sections detail research findings on the environmental compartmentalization and persistence of fluvalinate, data likely obtained through the use of such labeled tracers.
Adsorption and Desorption Dynamics in Soil and Sediment
The mobility and persistence of fluvalinate in the terrestrial environment are significantly influenced by its interaction with soil and sediment particles. Research indicates that fluvalinate has a strong tendency to adsorb to soil and sediment, which limits its potential for leaching into groundwater. regulations.govorst.edu
The degree of this binding is quantified by the organic carbon-water (B12546825) partition coefficient (Koc). Studies have reported Koc values for fluvalinate ranging from 1.1 x 10⁵ to 1 x 10⁶, which classifies it as immobile. nih.govepa.gov This strong adsorption is primarily correlated with the organic carbon content of the soil and sediment matrices. nih.gov Consequently, fluvalinate is expected to remain in the upper layers of the soil profile following application. While adsorption limits mobility, it can increase persistence by protecting the molecule from certain degradation processes. nih.gov The strong binding to soil particles and suspended solids also means that surface runoff and erosion are potential transport pathways for fluvalinate into aquatic systems. epa.govnih.gov
Table 1: Soil Adsorption Coefficient for Fluvalinate (This table is interactive and can be sorted by clicking the headers)
| Parameter | Value Range | Mean Value | Implication |
|---|---|---|---|
| Freundlich Adsorption Coefficient (KF) | Data not specified in results | Data not specified in results | Indicates adsorption capacity |
| Organic Carbon Partition Coefficient (Koc) | 110,000 - 1,000,000 mL/g | Not specified | Immobile in soil |
Aquatic Fate Modeling and Dissipation Studies
Once in an aquatic environment, the fate of fluvalinate is governed by several dissipation processes, including hydrolysis, photodegradation, and partitioning to sediment. nih.gov
Hydrolysis: The persistence of fluvalinate in water is highly dependent on the pH of the system. regulations.gov It is moderately stable in acidic conditions but degrades rapidly under alkaline conditions. regulations.gov Laboratory studies on tau-fluvalinate, a specific isomer, determined that the hydrolysis half-life at 20°C is 48 days at pH 5, decreasing to 22.5 days at pH 7, and further reducing to just 1.25 days at pH 9. regulations.govnih.gov This indicates that abiotic hydrolysis is an important degradation pathway, particularly in alkaline waters. nih.gov
Photodegradation: Fluvalinate is susceptible to rapid degradation when exposed to sunlight in aqueous solutions. nih.gov The photolytic degradation half-life in water has been reported as approximately one to four days under summer sunlight conditions. regulations.govnih.gov This rapid photodegradation suggests that fluvalinate that remains in the sunlit surface layers of water bodies will dissipate quickly. orst.edu
Partitioning and Sedimentation: Due to its high Koc values, fluvalinate that enters aquatic systems is expected to quickly adsorb to suspended solids and sediment. regulations.govnih.gov This process rapidly decreases the concentration of fluvalinate in the water column, transferring it to the sediment phase where degradation may occur at a different rate. orst.edu For instance, an aquatic anaerobic metabolism study noted a tau-fluvalinate half-life of 84.2-88.3 days in the sediment. nih.gov
Table 2: Aquatic Dissipation Half-Lives for Tau-Fluvalinate (This table is interactive and can be sorted by clicking the headers)
| Dissipation Process | Condition | Half-Life | Reference |
|---|---|---|---|
| Hydrolysis | pH 5, 20°C | 48 days | regulations.govnih.gov |
| Hydrolysis | pH 7, 20°C | 22.5 days | nih.gov |
| Hydrolysis | pH 9, 20°C | 1.25 days | regulations.govnih.gov |
| Aqueous Photolysis | Sunlight | 1 - 4 days | regulations.govnih.gov |
| Aerobic Soil Metabolism | Laboratory | ~14 days | regulations.gov |
| Anaerobic Aquatic Metabolism | Laboratory | 84 - 88 days | nih.gov |
Bioaccumulation Potential in Non-target Organisms (e.g., aquatic species)
The potential for a chemical to accumulate in the tissues of living organisms is a key consideration in environmental risk assessment. For fluvalinate, the data regarding bioaccumulation presents a complex picture.
The high octanol-water partition coefficient (log Kow of 7.02) suggests a strong tendency for the chemical to partition from water into fatty tissues, indicating a high potential for bioaccumulation. nih.govamazonaws.com Early estimates based on this property suggested a very high bioconcentration factor (BCF) of 14,000. nih.gov However, subsequent reviews and studies have provided lower, and sometimes conflicting, values. A review panel concluded that a BCF of 1,979 was more appropriate for tau-fluvalinate. nih.govamazonaws.com Another study reported a BCF of 360 in whole fish. orst.edu
In contrast to these predictions, some experimental data suggest a low potential for accumulation. Studies conducted with Bluegill sunfish (Lepomis macrochirus) have reported fluvalinate to be non-bioaccumulative. nih.govepa.gov This discrepancy may be due to the ability of the organism to metabolize and eliminate the compound, which is a factor not accounted for by the Kow value alone. nih.gov
Table 3: Bioaccumulation Potential of Fluvalinate (This table is interactive and can be sorted by clicking the headers)
| Parameter | Reported Value | Organism | Implication |
|---|---|---|---|
| Log Octanol-Water Partition Coefficient (Log Kow) | 7.02 | N/A | High potential to partition into fatty tissue |
| Bioconcentration Factor (BCF) - Calculated | 14,000 | N/A | Very High potential for bioaccumulation |
| Bioconcentration Factor (BCF) - Reviewed | 1,979 | N/A | Moderate to High potential for bioaccumulation |
| Bioconcentration Factor (BCF) - Experimental | 360 | Whole Fish | Low to Moderate potential for bioaccumulation |
| Bioaccumulation Finding - Experimental | Non-bioaccumulative | Bluegill Sunfish | Low potential for bioaccumulation |
Mechanisms of Action and Resistance Development in Target Organisms Non Human
Molecular Mechanisms of Pyrethroid Activity
The primary mode of action for pyrethroids like fluvalinate (B1673501) is their interaction with voltage-gated sodium channels (VGSCs), which are crucial for the initiation and propagation of nerve impulses in arthropods. mdpi.comnih.govnih.gov These channels are transmembrane proteins that open in response to membrane depolarization, allowing an influx of sodium ions that leads to the rising phase of an action potential. nih.govnih.gov
Fluvalinate and other pyrethroids bind to the VGSCs and disrupt their normal function by delaying their closure. biologists.comagr.hr This action prolongs the sodium current, leading to a state of hyperexcitability in the neuron. biologists.comsci-hub.seuu.nl The channels are held in an open state, causing repetitive firing of the nerve and, ultimately, paralysis and death of the arthropod. mdpi.comresearchgate.net Studies have suggested that pyrethroids preferentially bind to the open state of the sodium channel, which explains the use-dependent nature of their effects, where repeated channel activation enhances the insecticide's impact. researchgate.net
The specificity of tau-fluvalinate (B143150) as an acaricide for mites like Varroa destructor over insects such as honey bees is attributed to differences in the amino acid sequences of their respective VGSCs. nih.govresearchgate.net A cysteine residue in the VGSC of many insects is thought to sterically hinder the binding of tau-fluvalinate. nih.govresearchgate.net In contrast, acarines possess smaller amino acids (glycine, valine, or alanine) at the equivalent position, which provides the necessary space for tau-fluvalinate to bind more effectively. nih.govresearchgate.net
The neurotoxic effects of fluvalinate at the molecular level translate into significant neuromuscular and physiological impairment in invertebrates. The hyperexcitability caused by the prolonged opening of sodium channels leads to uncontrolled nerve firing, particularly in sensory neurons and motor nerve endings. sci-hub.seuu.nlannualreviews.org
This continuous nerve activity results in a range of debilitating symptoms, including tremors, ataxia (neuromuscular incoordination), and eventually, paralysis. equiterre.org At the synapse, pyrethroids can cause an initial increase in neurotransmitter release, followed by depletion and subsequent blockage of synaptic transmission. annualreviews.org In some cases, individuals exposed to high doses of fluvalinate have been observed with a perpetually extended proboscis, indicating a loss of muscular control. biologists.com These neuromuscular disruptions severely impair essential behaviors such as movement, feeding, and reproduction, ultimately leading to the death of the organism. mdpi.com
Interaction with Voltage-Gated Sodium Channels in Arthropods
Evolution and Genetic Basis of Resistance
The intensive and repeated application of fluvalinate has created strong selective pressure, leading to the evolution of resistant mite populations. mdpi.com This resistance is primarily attributed to two key mechanisms: modifications at the insecticide's target site and enhanced metabolic detoxification. researchgate.net
The most well-documented mechanism of resistance to pyrethroids is target-site insensitivity, commonly known as knockdown resistance (kdr). duke.edunih.gov This form of resistance arises from point mutations in the gene encoding the voltage-gated sodium channel, which reduce the binding affinity of pyrethroids to their target. nih.govresearchgate.net
In the case of Varroa destructor, several mutations at position 925 of the VGSC have been strongly associated with resistance to tau-fluvalinate. mdpi.comsci-hub.seresearchgate.net The wild-type leucine (B10760876) (L) at this position can be substituted with other amino acids. These kdr-type mutations are now widespread in Varroa populations globally. nih.govportlandpress.com
Table 1: Identified kdr Mutations in Varroa destructor Conferring Fluvalinate Resistance
| Mutation | Location of Discovery | Reference |
| L925V | Europe (UK, Czech Republic) | researchgate.netnih.gov |
| L925I | USA, Greece, Turkey | researchgate.netnih.gov |
| L925M | USA | sci-hub.senih.gov |
Beyond the common L925 mutations, other amino acid changes in the VGSC gene have also been correlated with fluvalinate resistance in some mite populations, highlighting that different mutations can be selected in response to pyrethroid pressure. duke.edu
Metabolic resistance is another critical mechanism that allows arthropods to survive pyrethroid exposure. This process involves the increased activity of detoxification enzymes that metabolize the insecticide into less toxic, more easily excretable compounds. researchgate.netmdpi.com The primary enzyme families implicated in pyrethroid resistance are Cytochrome P450 monooxygenases (P450s), carboxylesterases (CEs), and glutathione (B108866) S-transferases (GSTs). mdpi.comresearchgate.net
Cytochrome P450s (P450s): These enzymes are often the principal mediators of pyrethroid detoxification. researchgate.netresearchgate.net In honey bees, specific P450s, namely CYP9Q1, CYP9Q2, and CYP9Q3, have been shown to metabolize tau-fluvalinate. nih.govpnas.org Enhanced expression of these or similar genes in resistant arthropod strains can lead to more rapid breakdown of the insecticide. nih.gov Studies in Varroa destructor have also implicated enhanced metabolism by mixed-function oxidases, a group that includes P450s, as a major resistance mechanism.
Esterases (CEs): Carboxylesterases contribute to resistance by hydrolyzing the ester bond present in many pyrethroid molecules, including fluvalinate. researchgate.netmdpi.com Elevated esterase activity has been observed in pyrethroid-resistant strains of various arthropods. researchgate.netplos.org
Glutathione S-transferases (GSTs): GSTs play a role in detoxification by catalyzing the conjugation of glutathione to the insecticide molecule, rendering it more water-soluble and easier to excrete. mdpi.com While generally considered to play a smaller role in fluvalinate tolerance compared to P450s and esterases, increased GST activity has been linked to pyrethroid resistance in some insects. researchgate.netfrontiersin.org
The relative importance of each enzyme family can vary between species and even between different populations of the same species. researchgate.netplos.org
Transcriptomic studies, which analyze the complete set of RNA transcripts in an organism, have become a powerful tool for understanding the genetic basis of insecticide resistance. By comparing the gene expression profiles of resistant and susceptible strains, researchers can identify which genes are overexpressed or underexpressed in response to insecticide exposure. usp.brusamvcluj.ro
In the context of fluvalinate resistance, these studies have consistently shown the upregulation of genes encoding detoxification enzymes in resistant arthropod populations. For example, transcriptomic analysis of resistant Varroa destructor has revealed the overexpression of certain P450 genes. pnas.org Similarly, studies on other pyrethroid-resistant insects have identified the upregulation of specific P450s, GSTs, and CEs. nih.govmdpi.com This overexpression can result from gene amplification (an increase in the number of copies of a gene) or changes in regulatory elements that control gene transcription. researchgate.netmdpi.com
Gene expression profiling not only confirms the role of metabolic enzymes in resistance but also helps to identify novel genes and pathways involved. nih.govnih.gov This information is crucial for monitoring the evolution of resistance in pest populations and for developing strategies to manage it effectively. nih.govbiorxiv.org
Role of Metabolic Resistance Enzymes (e.g., Cytochrome P450s, Esterases, Glutathione S-transferases)
Population Dynamics and Resistance Monitoring
The widespread and intensive use of the synthetic pyrethroid fluvalinate, and its isomer tau-fluvalinate, to control ectoparasitic mites, particularly Varroa destructor in honey bee colonies, has led to the global emergence of resistant mite populations. plos.orgfrontiersin.org The continuous chemical pressure exerted by these acaricides selects for mites with genetic traits that allow them to survive treatments, leading to a decline in the efficacy of control strategies. blog-veto-pharma.comblog-veto-pharma.com Monitoring the dynamics of these resistant populations is crucial for effective and sustainable pest management. uv.es
Methodologies for Assessing Resistance Levels in Field Populations
Assessing the level of fluvalinate resistance in field populations of organisms like Varroa destructor is essential for making informed pest management decisions. A variety of methodologies, ranging from field-based bioassays to laboratory-based molecular techniques, are employed for this purpose.
Bioassays: These methods assess the phenotypic resistance of mites by exposing them to the acaricide and measuring mortality rates.
Vial Assays: A common laboratory method involves placing live mites into glass or polypropylene (B1209903) vials coated with a discriminating dose of technical grade fluvalinate or tau-fluvalinate. unimi.ittandfonline.comnih.gov After a set exposure time (e.g., 24 hours), the mortality rate is calculated. unimi.it A significantly lower mortality rate compared to a known susceptible population indicates resistance. unimi.it For instance, a study established a diagnostic dose of 200 ppm in a residual contact vial (RCV) bioassay to monitor for resistance. scientificbeekeeping.com
Petri Dish Assay: Similar to the vial test, this method involves treating petri dishes with a solution of the acaricide. nih.gov Mites are placed in the dish, and their survival is monitored. This method has been used to determine the lethal concentration required to kill a certain percentage of the mite population (e.g., LC90). nih.gov
Field-Based Assays (e.g., Pettis Test): To provide a more accessible tool for beekeepers, field-friendly bioassays have been developed. The Pettis test uses glass jars containing a sample of bees and their associated mites. gov.bc.causda.gov A miticide-impregnated strip (e.g., Apistan®, which contains fluvalinate) is introduced into the jar for a specific period (e.g., 6 hours). gov.bc.causda.gov The number of dead mites that fall is compared to the total number of mites on the bees (determined by a subsequent alcohol wash). gov.bc.ca A mite mortality rate below 50% is indicative of resistance, while a rate below 25% suggests full resistance. usda.govblog-veto-pharma.com
Molecular Methods: These techniques identify the specific genetic mutations responsible for resistance, providing a genotypic characterization.
Polymerase Chain Reaction - Restriction Fragment Length Polymorphism (PCR-RFLP): This is a widely used, cost-effective molecular tool to detect known resistance mutations. mdpi.comresearchgate.net The process involves amplifying a specific segment of the target gene—in this case, the voltage-gated sodium channel (VGSC) gene—using PCR. mdpi.com The amplified DNA is then digested with a specific restriction enzyme that cuts the DNA only if the susceptible allele is present. mdpi.com When the DNA is run on a gel, the resulting fragment patterns can distinguish between homozygous susceptible (SS), heterozygous (SR), and homozygous resistant (RR) individuals. mdpi.com
Quantitative Sequencing and High-Throughput Genotyping: More advanced methods like quantitative sequencing and TaqMan® allelic discrimination assays offer high-throughput capabilities for detecting and quantifying resistance alleles. plos.orgnih.gov These methods can identify novel mutations and provide precise frequencies of known resistance alleles in a large number of samples, which is crucial for large-scale monitoring programs. plos.orgscientificbeekeeping.com
Interactive Table 1: Methodologies for Assessing Fluvalinate Resistance
| Methodology | Type | Principle | Typical Use / Finding | References |
|---|---|---|---|---|
| Vial Assay | Bioassay (Phenotypic) | Mites are exposed to a residual film of fluvalinate inside a glass vial for a set time; mortality is recorded. | Used to determine lethal concentrations (LC50) and to confirm resistance by comparing mortality to susceptible populations. unimi.ittandfonline.com | vita-europe.comunimi.ittandfonline.comnih.govscientificbeekeeping.com |
| Pettis Test | Bioassay (Phenotypic) | A field-friendly jar test where mites on bees are exposed to a commercial fluvalinate strip; mortality is calculated after 6 hours. | A mite mortality of <50% indicates resistance. usda.govblog-veto-pharma.com | gov.bc.causda.govblog-veto-pharma.comcambridge.org |
| PCR-RFLP | Molecular (Genotypic) | Amplifies the target gene region (VGSC) and uses restriction enzymes to differentiate between susceptible and resistant alleles based on DNA cutting patterns. | A robust and cost-effective method for screening large populations for known mutations like L925V. mdpi.commdpi.comarachnology.cz | nih.govmdpi.comresearchgate.netmdpi.comarachnology.cz |
| TaqMan® Assay | Molecular (Genotypic) | A high-throughput PCR-based method that uses fluorescent probes to discriminate between different alleles (e.g., susceptible vs. resistant). | Used to detect and quantify novel mutations (L925M, L925I) and their frequencies in U.S. Varroa populations. plos.org | plos.orgnih.gov |
| DNA Sequencing | Molecular (Genotypic) | Determines the exact nucleotide sequence of the target gene, allowing for the discovery of novel mutations. | Confirmed the L925V, L925I, and L925M amino acid substitutions in the VGSC gene of resistant mites. plos.orgmdpi.commdpi.com | plos.orgtandfonline.commdpi.commdpi.com |
Characterization of Resistance Allele Frequencies
The primary mechanism of resistance to fluvalinate and other pyrethroids in Varroa destructor is target-site insensitivity caused by point mutations in the voltage-gated sodium channel (VGSC) gene. plos.orgtandfonline.com These mutations prevent the pyrethroid molecule from binding effectively, rendering the mite resistant to its neurotoxic effects. vita-europe.com
Several key mutations have been identified at position 925 of the VGSC protein:
L925V (Leucine to Valine): This was the first mutation identified and is widespread in European Varroa populations. plos.orgnih.govnist.gov
L925I (Leucine to Isoleucine): This mutation is found in various regions, including the United States, Greece, and Turkey. plos.orgmdpi.comnih.gov
L925M (Leucine to Methionine): This mutation has also been identified, particularly in resistant mite populations from the southeastern United States and more recently in Turkey. plos.orgmdpi.com
The frequency of these resistance alleles varies significantly by geographic location, reflecting different histories of acaricide use.
In a 2021 study in Muğla, Turkey, 95% of the sampled Varroa population carried homozygous resistant alleles, with the L925I mutation being the most dominant (91%), followed by L925M (6%) and L925V (3%). mdpi.com
A broader 2024 study across Turkey found a mean resistance allele frequency of 83.29%, with regional frequencies reaching as high as 94.58% in the Mediterranean region. cambridge.org
In the southeastern U.S., a study found that 98% of mites that survived tau-fluvalinate treatment carried either the L925M or L925I mutation. plos.org
Studies in Czechia using PCR-RFLP classified 9% of mite pools as resistant and 35% as mixed (containing both resistant and susceptible individuals), indicating a widespread but varied distribution of the L925V mutation. arachnology.cz
The prevalence of homozygous resistant (RR) genotypes is often high in treated populations, which is consistent with pyrethroid resistance being a recessive trait. plos.org Heterozygous individuals (SR), which may be phenotypically susceptible, are also detected, but often at lower frequencies in areas with intense selection pressure. mdpi.comcambridge.org
**Interactive Table 2: Frequency of Fluvalinate Resistance Alleles in *Varroa destructor***
| Location / Study | Resistance Alleles Detected | Frequency of Resistant Alleles | Key Finding | References |
|---|---|---|---|---|
| Muğla, Turkey (2021) | L925I, L925M, L925V | 95% of population homozygous resistant. Allele breakdown: 91% Ile, 6% Met, 3% Val. | High prevalence of homozygous resistance, with L925I being the dominant mutation. First report of L925M in this region. | mdpi.com |
| Southeastern USA (2016) | L925M, L925I | 98% of surviving mites had M or I mutations. 45% of non-treated mites also carried mutations. | Novel mutations L925M and L925I are strongly correlated with resistance in this region. | plos.org |
| Turkey (Nationwide, 2024) | L925V/I/M | Mean of 83.29%. Ranged from 69.58% (Black Sea) to 94.58% (Mediterranean). | Significant regional variation in resistance allele frequency, with higher rates in southern regions. | cambridge.org |
| Greece (2017) | L925I, L925V | Overall 61%. Allele breakdown: 51% for 925I and 10% for 925V. | L925I mutation was more prevalent than L925V in the studied Greek populations. | blog-veto-pharma.com |
| Czechia (2011-2018) | L925V | 9% of mite pools classified as resistant, 35% as mixed. | Two main zones of resistance were identified, with the L925V mutation being widespread but fluctuating. | arachnology.cz |
Impact of Resistance on Efficacy in Pest Management Strategies
The proliferation of resistant mite populations has a direct and severe impact on the efficacy of fluvalinate-based pest management strategies. Treatments that were once highly effective, achieving near 100% mite control, now show dramatically reduced performance in the presence of resistant populations. gov.bc.ca
Reduced Efficacy: In areas with documented resistance, the efficacy of fluvalinate products like Apistan® has been reported to drop significantly. gov.bc.ca For example, a study in Ontario, Canada, classified tau-fluvalinate as "minimally effective," with an average mite mortality rate of only 72%, compared to 92% for amitraz (B1667126). hpc-standards.comcambridge.org In Georgia, a study found that Apistan® provided 0% mite control in colonies that had been treated exclusively with it, indicating complete field failure of the product due to resistance. labmix24.com
Treatment Failures and Colony Losses: The decline in efficacy leads to treatment failures, where mite populations are not adequately controlled, resulting in increased damage to honey bee colonies and eventual colony collapse. plos.org The initial reports of resistance in Italy in the 1990s were associated with serious damage and colony losses for beekeepers. usda.govapidologie.org
Shift in Management Practices: The failure of fluvalinate has forced a shift in pest management strategies. Beekeepers are now compelled to adopt Integrated Pest Management (IPM) approaches. nih.govusda.gov This includes rotating acaricides with different modes of action (e.g., using amitraz or organic acids like oxalic acid) to reduce the selection pressure from a single chemical class. usda.govvfu.cz Monitoring for resistance using the methodologies described above becomes a critical component of these strategies, allowing for the selection of an effective treatment before application. uv.es
Reversion to Susceptibility: Some research suggests that in the absence of selection pressure, a resistant mite population can gradually revert to a state of higher susceptibility. One study observed that a highly resistant Varroa population (initial mortality of ~10%) showed a significant increase in susceptibility (final mortality of ~50%) after nine months without fluvalinate treatment. unimi.itnih.gov This finding suggests that pyrethroids could potentially be used again effectively if they are removed from use for a sufficient period, making rotation strategies viable. plos.orgnih.gov However, the persistence of fluvalinate residues in beeswax may continue to exert selection pressure even in untreated colonies, potentially slowing or preventing this reversion. blog-veto-pharma.commdpi.com
Ecological Impact Research Methodologies Excluding Human Clinical Data
Assessment of Effects on Non-target Organisms
The assessment of fluvalinate's impact on non-target species is crucial for a comprehensive environmental risk profile. These studies employ a variety of laboratory and field-based approaches to determine both lethal and sublethal consequences of exposure.
In vitro and in vivo studies on model organisms are fundamental to understanding the potential toxicity of fluvalinate (B1673501).
For the honey bee (Apis mellifera), larvae are reared in vitro and fed diets containing varying concentrations of the compound to assess survival and developmental effects. researchgate.netnih.gov One study found that while lower concentrations of fluvalinate (0.1, 1, and 2.4 mg/L) did not significantly affect the survival of developing honey bees, a concentration of 6 mg/L resulted in a statistically significant decrease in larval survival compared to a negative control. nih.gov
The freshwater amphipod Gammarus roeseli is used as a model for aquatic invertebrate toxicity. Acute toxicity tests with a 96-hour exposure period are conducted to determine lethal concentrations. researchgate.net For tau-fluvalinate (B143150), a specific isomer, the 96-hour median lethal concentration (LC50) for G. roeseli was determined to be 17.29 µg/L, classifying it as extremely toxic to this organism. researchgate.net
The toxic effects on avian development are studied using pheasant embryos. In one study, pheasant eggs were immersed in a 0.05% emulsion of Mavrik 24 EW (containing tau-fluvalinate). agr.hr While this individual treatment did not cause a significant reduction in body weight or beak-hoof range, it did lead to an increase in embryonic mortality and the incidence of developmental anomalies, such as leg deformations, although these were not statistically significant. agr.hrcabidigitallibrary.org However, when combined with a glyphosate-based herbicide, the embryotoxicity was significantly increased. agr.hr
Table 1: Acute Toxicity of Tau-Fluvalinate on Model Organisms
| Organism | Exposure Method | Endpoint | Result | Reference |
|---|---|---|---|---|
| Apis mellifera larvae | In vitro feeding | Survival | Significant decrease at 6 mg/L | nih.gov |
| Gammarus roeseli | Aquatic exposure | 96-h LC50 | 17.29 µg/L | researchgate.net |
| Pheasant embryo | Egg immersion | Embryotoxicity | Increased mortality and anomalies (not statistically significant) | agr.hrcabidigitallibrary.org |
Beyond acute toxicity, research has delved into the sublethal effects of fluvalinate on the physiology and behavior of non-target organisms.
Studies on Apis mellifera have shown that sublethal doses of fluvalinate can have significant impacts. One study found that while concentrations similar to maximum residues in pollen and honey did not cause a detectable change in the developmental rate of larvae, other research indicates that exposure to fluvalinate during the larval stage can impair the olfactory associative behavior of adult bees. researchgate.netmdpi.com Specifically, adult bees treated with sublethal doses ranging from 0.004 to 4 ng/larva during their larval stage showed impaired learning ability. mdpi.comnih.gov Furthermore, feeding larvae with 50 mg/kg of fluvalinate led to a reduced proportion of capped cells, and the resulting worker bees had reduced foraging time and a lower homing rate. blog-veto-pharma.com
For the aquatic invertebrate Gammarus roeseli, exposure to sublethal concentrations of tau-fluvalinate (2.15, 4.30, and 8.60 µg/L) resulted in a significant reduction in locomotor activity. researchgate.net This impairment of movement can have cascading effects on the organism's ability to forage, evade predators, and reproduce.
Research on the stink bug Bathycoelia distincta showed that exposure to pyrethroids, including tau-fluvalinate, led to an increase in the distance walked and a decrease in angular velocity, suggesting that such exposure might enhance the dispersal of this pest. scielo.org.za
Table 2: Sublethal Effects of Fluvalinate on Non-Target Organisms
| Organism | Endpoint | Observation | Reference |
|---|---|---|---|
| Apis mellifera | Learning Ability | Impaired olfactory associative behavior in adults after larval exposure to 0.004-4 ng/larva. | mdpi.comnih.gov |
| Apis mellifera | Homing Rate | Significantly reduced in bees fed 5 mg/kg during development. | blog-veto-pharma.com |
| Gammarus roeseli | Locomotor Activity | Significantly reduced at sublethal concentrations of 2.15, 4.30, and 8.60 µg/L. | researchgate.net |
| Bathycoelia distincta | Mobility | Increased distance walked and decreased angular velocity after exposure. | scielo.org.za |
The impact of fluvalinate on beneficial arthropods, which play a key role in pest control, is a significant area of research.
Studies on predatory mites, such as Amblyseius andersoni, have demonstrated the detrimental effects of tau-fluvalinate. Field applications led to a significant decline in predatory mite populations. inrae.fr In laboratory settings, tau-fluvalinate caused approximately 75% mortality in A. andersoni females, and the surviving females did not lay eggs. inrae.fr These severe effects on both survival and fecundity highlight the potential for fluvalinate to disrupt biological pest control. inrae.fr The compound also increased the escaping rate of A. andersoni, suggesting a repellent effect. inrae.fr
Other research has shown that while some insecticides have slight toxicity to beneficial insects like Aphidius colemani and Chrysoperla carnea, tau-fluvalinate can be moderately to highly toxic to others, such as Trichogramma brassicae and Adalia bipunctata. scirp.org The persistence of these effects, however, can be short. scirp.org
Sublethal Effects on Physiological and Behavioral Endpoints (e.g., developmental rate, locomotor activity, learning ability)
Residue Dynamics in Ecosystems and Biological Matrices (Non-human)
Understanding how fluvalinate accumulates and persists in different parts of an ecosystem is vital for assessing long-term risks.
Fluvalinate's lipophilic (fat-loving) nature means it has a high affinity for beeswax. hpc-standards.com Numerous studies have documented the presence of fluvalinate residues in beeswax, often at much higher concentrations than in honey. researchgate.netresearchgate.net
Research has shown that fluvalinate can migrate from honey into beeswax, where it accumulates over time. researchgate.net In one study, fluvalinate residues were detected in 36.3% of beeswax samples, with concentrations ranging from 1.2 to 6.6 µg/g. researchgate.net Another study found that the majority of analyzed foundation sheets of beeswax contained residues of tau-fluvalinate. researchgate.net
In contrast, fluvalinate residues in honey are generally low. hpc-standards.comresearchgate.net One analysis of honey samples from the Çukurova district in Turkey did not find any fluvalinate residues. dergipark.org.tr However, the accumulation in beeswax is a concern as it can become a source of contamination for honey over time. researchgate.net
Table 3: Fluvalinate Residue Levels in Bee Products
| Matrix | Finding | Reference |
|---|---|---|
| Beeswax | High affinity and accumulation, with concentrations ranging from 1.2 to 6.6 µg/g in one study. | hpc-standards.comresearchgate.netresearchgate.net |
| Honey | Minimal residues found in most studies. | hpc-standards.comresearchgate.netdergipark.org.tr |
The monitoring of fluvalinate in the broader environment is essential for understanding its distribution and persistence. hpc-standards.com Its stability means that careful management is needed to prevent contamination of non-target areas. hpc-standards.com
Studies investigating the spatiotemporal distribution of pesticides in agricultural areas have found that concentrations can vary significantly with seasons, with peak concentrations often occurring in the summer. nih.govresearchgate.net While these studies did not specifically focus on fluvalinate-d5, they highlight the importance of temporal and spatial factors in pesticide contamination of soil and water. The physicochemical properties of soil and water, such as organic matter content and pH, can also influence the retention and mobility of pesticides. nih.govresearchgate.net
The use of honey bee colonies as sentinels for environmental contamination is a growing field. insignia-bee.eu Passive sampling devices placed within beehives can provide comprehensive information about the pesticides present in the surrounding environment over time. insignia-bee.eu Such monitoring can reveal spatiotemporal trends in pesticide use and contamination, helping to identify high-risk areas and periods. insignia-bee.eu
Accumulation and Depuration in Animal Products (e.g., beeswax, honey)
Ecological Risk Assessment Methodologies (Non-human focus)
The ecological risk assessment for compounds like fluvalinate involves a comprehensive evaluation of their environmental fate and their effects on non-human organisms. europa.euregulations.gov Regulatory bodies like the U.S. Environmental Protection Agency (EPA) conduct screening-level risk assessments that consider various uses of the pesticide, from agricultural applications to use in and around bee hives. regulations.govepa.gov These assessments have identified potential acute and chronic risks to aquatic organisms and mammals, as well as concerns for non-target terrestrial invertebrates. regulations.govepa.gov
The environmental fate of fluvalinate is a key component of its risk profile. It has a low persistence in soil, with reported half-lives ranging from 4 to 8 days under aerobic conditions. orst.edu The compound is nearly insoluble in water and tends to bind strongly to soil particles, which limits its potential to contaminate groundwater. orst.edu However, fluvalinate is susceptible to photodegradation in water, with a half-life of about one day. orst.edu
The toxicity of fluvalinate to various non-human organisms has been documented. It is recognized as being very highly toxic to fish and aquatic invertebrates. orst.eduwikipedia.org For instance, the 96-hour lethal concentration (LC50) for bluegill sunfish is a mere 0.9 µg/L. orst.edu In contrast, it is considered only slightly toxic to birds. orst.edu
Development of Ecotoxicological Bioassays
Ecotoxicological bioassays are fundamental in determining the potential adverse effects of chemical compounds on living organisms. For fluvalinate, a variety of bioassays have been developed and utilized to understand its impact on different species. These laboratory-based studies expose organisms to the chemical in a controlled environment to observe effects on survival, development, and behavior.
One area of significant research has been the effect of fluvalinate on honey bees, as it is used to control the Varroa destructor mite within bee colonies. foodandnutritionjournal.org Studies have been conducted where honey bee larvae are reared in-vitro and fed a diet containing varying concentrations of fluvalinate to assess chronic toxicity. researchgate.net Research has also investigated the sublethal effects of low-level fluvalinate exposure during the larval stage on the subsequent olfactory associative behavior of adult worker bees. mdpi.com
Bioassays have also been developed for aquatic organisms. For example, the susceptibility of fish species like the Tarek (Alburnus tarichi) to fluvalinate has been assessed using semi-static test methods where fish are exposed to different concentrations of the chemical for 96 hours. srce.hr Furthermore, the toxic effects of fluvalinate, both individually and in combination with other pesticides, have been studied on the embryonic development of birds, such as pheasants, by treating the eggs and observing developmental outcomes. agr.hr
The marine bacterium Aliivibrio fischeri is another organism used in ecotoxicological bioassays. oeno-one.eu The Microtox® assay, which measures changes in the bioluminescence of this bacterium upon exposure to a substance, is a standardized method for assessing acute toxicity in aqueous samples. oeno-one.eu
Table 1: Examples of Ecotoxicological Bioassays for Fluvalinate This table is interactive. Click on the headers to sort the data.
| Test Organism | Type of Bioassay | Endpoint Measured | Reference |
|---|---|---|---|
| Honey Bee (Apis mellifera) Larvae | Chronic in-vitro feeding | Survival, developmental rate, larval weight | researchgate.net |
| Honey Bee (Apis mellifera) Adults | Proboscis extension reflex | Learning and memory | mdpi.com |
| Tarek (Alburnus tarichi) | 96-hour semi-static test | Lethal Concentration (LC50) | srce.hr |
| Pheasant Embryos | Egg immersion treatment | Embryonic mortality, malformations, body weight | agr.hr |
Integration of Analytical and Biological Data for Environmental Risk Profiling
A comprehensive environmental risk profile for a compound like fluvalinate is created by integrating analytical data on its environmental concentrations with biological data from ecotoxicological bioassays. This integration allows for a comparison of expected environmental concentrations with the concentrations known to cause adverse effects in various organisms.
The role of this compound is critical in the analytical component of this process. As a deuterated stable isotope-labeled internal standard, this compound is used in analytical methods like High-Performance Liquid Chromatography (HPLC) to accurately quantify residues of the parent compound, fluvalinate, in environmental samples such as beeswax and honey. foodandnutritionjournal.org The use of an internal standard like this compound helps to correct for any loss of the analyte during sample preparation and analysis, leading to more reliable and precise measurements.
This precise analytical data is then combined with the results of biological studies. For example, if the concentration of fluvalinate detected in bee bread is known, this can be compared to the levels shown to cause sublethal effects on bee development and behavior in laboratory bioassays. mdpi.com This comparison helps to determine if the levels of fluvalinate found in the environment are likely to pose a risk to honey bee colonies.
Future Research Directions and Methodological Advances
Emerging Analytical Techniques for Deuterated Analogs
The analysis of deuterated analogs like Fluvalinate-d5 is continually evolving, with new techniques offering greater sensitivity and specificity. Deuterated standards are crucial in analytical chemistry for achieving precision and accuracy, particularly in mass spectrometry. clearsynth.com They serve as ideal internal standards because they behave nearly identically to the analyte of interest during extraction and ionization but are distinguishable by their mass-to-charge ratio. scioninstruments.comaptochem.com This minimizes variability and corrects for matrix effects, which is especially important in complex samples. clearsynth.comscioninstruments.comlcms.cz
Recent advancements in analytical instrumentation, such as ultra-high-performance liquid chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS), have significantly improved the detection and quantification of pesticide residues, including pyrethroids and their deuterated analogs. lcms.cz Techniques like solid-phase microextraction (SPME) combined with gas chromatography-mass spectrometry (GC-MS) using negative chemical ionization (NCI) have also been developed for sensitive measurement of pyrethroids in environmental samples. acs.org The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is another popular sample preparation technique that provides good recoveries for a wide range of pesticides. chromatographyonline.com
The use of deuterated internal standards like this compound is essential for robust and high-throughput bioanalytical methods, leading to more reliable and reproducible results. aptochem.comlcms.cz These standards help compensate for instrumental drift and improve the accuracy of quantitative analysis. clearsynth.comscioninstruments.com
Advanced Modeling of Environmental Fate and Exposure
Understanding the environmental fate of pesticides like fluvalinate (B1673501) is critical for assessing their potential ecological impact. regulations.gov Advanced modeling systems are employed to predict the persistence and movement of these compounds in the environment. For instance, the Exposure Analysis Modeling System (EXAMS) and the Pesticide Root Zone Model (PRZM) are used to estimate environmental concentrations in water bodies resulting from runoff and spray drift. regulations.gov
Key environmental fate properties of tau-fluvalinate (B143150), the active isomer of fluvalinate, have been characterized. regulations.gov It is known to be susceptible to photodegradation and hydrolysis, especially under basic conditions, and it strongly adsorbs to soil and sediment. regulations.gov The persistence of tau-fluvalinate in water is pH-dependent, with half-lives ranging from approximately one day at pH 9 to 48 days at pH 5. regulations.gov In soil, the aerobic half-life is about two weeks, while it is stable under anaerobic conditions. regulations.gov
These models use the physicochemical properties of the pesticide, such as its solubility, vapor pressure, and partition coefficients, to predict its behavior. researchgate.net The integration of deuterated standards like this compound in laboratory studies helps to generate precise data on degradation rates and partitioning, which are then used to parameterize and validate these environmental models. This leads to more accurate predictions of environmental exposure and potential risks to non-target organisms. epa.gov
Genomic and Proteomic Approaches in Resistance Studies
The development of resistance to pyrethroid insecticides is a significant challenge in pest management. mdpi.comnih.gov Genomic and proteomic approaches are powerful tools for understanding the molecular mechanisms underlying this resistance. mdpi.comnih.gov These "omics" technologies provide comprehensive insights into the genetic and protein-level changes associated with resistance. mdpi.com
Genomic studies have identified specific gene mutations, such as those in the voltage-gated sodium channel (the target site for pyrethroids), and gene duplications that contribute to resistance. mdpi.comird.frpeercommunityjournal.org For example, studies in mosquitoes have linked increased copy numbers of genes encoding detoxification enzymes, like cytochrome P450s (CYPs), to pyrethroid resistance. mdpi.comnih.govpeercommunityjournal.org
Proteomic analyses complement genomic data by revealing changes in protein expression. mdpi.com In pyrethroid-resistant insects, an overexpression of detoxification enzymes, including CYPs, glutathione (B108866) S-transferases (GSTs), and carboxylesterases (CCEs), is often observed. nih.govscirp.orgverixiv.org Combined transcriptomic and proteomic studies have shown that while there is often a correlation between increased gene transcripts and protein levels, post-transcriptional regulation also plays a role. nih.govresearchgate.net The use of advanced techniques like CRISPR and RNA interference (RNAi) can further validate the function of specific genes in conferring resistance. mdpi.comnih.gov
Integration of this compound in Multi-omic Research Methodologies
Multi-omics approaches, which integrate data from genomics, transcriptomics, proteomics, and metabolomics, offer a holistic view of the biological responses to pesticide exposure. europa.eudntb.gov.ua The inclusion of deuterated internal standards like this compound is critical for the accuracy and reliability of the metabolomics and lipidomics components of these studies. nih.govnih.gov
In multi-omics research, deuterated standards are added to samples to act as internal references for quantification and to correct for variations during sample preparation and analysis. nih.govoup.com This is particularly important for ensuring the precision of measurements of metabolites and lipids, which can be affected by complex sample matrices. clearsynth.com
By combining different omics datasets, researchers can build a more complete picture of the metabolic pathways and regulatory networks affected by pesticides. europa.eueuropa.eu For example, integrating transcriptomic and metabolomic data can link changes in gene expression to alterations in metabolic pathways involved in detoxification and stress response. europa.euoup.com This integrated approach is crucial for identifying biomarkers of exposure and for understanding the complex adaptive mechanisms of organisms to pesticide stress. mdpi.comeuropa.eu
Exploration of Isotopic Tracers in Novel Ecological and Biological Systems
Stable isotopes are powerful tools for tracing the movement and transformation of elements in ecological and biological systems. elementar.comfiveable.me They provide information that is often unattainable through other analytical techniques. elementar.com The use of isotopically labeled compounds, such as this compound, as tracers can offer unique insights into a variety of processes.
In ecology, stable isotope analysis is used to track nutrient cycling, understand food web structures, and trace migration patterns. elementar.commdpi.com By introducing a labeled compound into a system, researchers can follow its path and determine its fate. For example, isotopic tracers can be used to distinguish between different sources of carbon in an ecosystem or to quantify the turnover rates of specific compounds. oup.com
The principles of isotopic fractionation also allow for the detailed investigation of biogeochemical processes. elementar.com The application of isotopic tracers is widespread, from studying microbial processes in soil and sediment to understanding the physiology of plants and animals. mdpi.comhutton.ac.uk The use of deuterated compounds like this compound in these contexts could open up new avenues for research, such as tracking the bioaccumulation and trophic transfer of pesticides in food webs with high precision.
Q & A
Q. How should researchers interpret conflicting isotopic dilution assay (IDA) results for this compound in plant uptake studies?
- Methodological Answer : Conduct compartmental modeling to distinguish apoplastic vs. symplastic uptake pathways. Use stable isotope probing (SIP) with ¹³C-labeled analogs to trace translocation. Validate with cryo-microtome sectioning and LA-ICP-MS for spatial resolution of deuterium in plant tissues .
Methodological Best Practices
- Data Contradiction Analysis : Systematically re-analyze raw data (e.g., recalibrate MS spectra, verify integration parameters) and apply sensitivity analyses to test robustness of conclusions .
- Ethical Compliance : Ensure deuterated compounds are disposed of per EPA guidelines for halogenated contaminants. Declare conflicts of interest if collaborating with agrochemical manufacturers .
- Reproducibility : Archive raw spectra, chromatograms, and statistical scripts in FAIR-aligned repositories. Publish detailed supplementary materials, including NMR pulse sequences and MD simulation parameters .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
